Cas no 2009519-34-8 (tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate)
tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate
- 2009519-34-8
- EN300-797598
-
- Inchi: 1S/C20H27NO4/c1-5-10-17(21-19(23)25-20(2,3)4)18(22)13-9-14-24-15-16-11-7-6-8-12-16/h1,6-8,11-12,17H,9-10,13-15H2,2-4H3,(H,21,23)
- InChI Key: IPQBMOADWSSRJS-UHFFFAOYSA-N
- SMILES: O(C(NC(CC#C)C(CCCOCC1C=CC=CC=1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 345.19400834g/mol
- Monoisotopic Mass: 345.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 11
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 64.6Ų
tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797598-0.05g |
tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate |
2009519-34-8 | 95.0% | 0.05g |
$827.0 | 2025-03-21 | |
| Enamine | EN300-797598-0.1g |
tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate |
2009519-34-8 | 95.0% | 0.1g |
$867.0 | 2025-03-21 | |
| Enamine | EN300-797598-0.25g |
tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate |
2009519-34-8 | 95.0% | 0.25g |
$906.0 | 2025-03-21 | |
| Enamine | EN300-797598-0.5g |
tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate |
2009519-34-8 | 95.0% | 0.5g |
$946.0 | 2025-03-21 | |
| Enamine | EN300-797598-1.0g |
tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate |
2009519-34-8 | 95.0% | 1.0g |
$986.0 | 2025-03-21 | |
| Enamine | EN300-797598-2.5g |
tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate |
2009519-34-8 | 95.0% | 2.5g |
$1931.0 | 2025-03-21 | |
| Enamine | EN300-797598-5.0g |
tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate |
2009519-34-8 | 95.0% | 5.0g |
$2858.0 | 2025-03-21 | |
| Enamine | EN300-797598-10.0g |
tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate |
2009519-34-8 | 95.0% | 10.0g |
$4236.0 | 2025-03-21 |
tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate
Comprehensive Overview of tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate (CAS No. 2009519-34-8)
The compound tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate (CAS No. 2009519-34-8) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a benzyloxy moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.
One of the key features of tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate is its versatility in organic synthesis. The presence of both alkyne and ketone functional groups allows for diverse chemical transformations, enabling the creation of novel derivatives. This adaptability is particularly relevant in the context of modern drug design, where researchers seek to optimize molecular properties for enhanced efficacy and reduced side effects. The compound's CAS No. 2009519-34-8 is frequently searched in academic and industrial databases, reflecting its growing importance.
In recent years, the demand for tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate has surged alongside advancements in targeted therapy and precision medicine. Its structural motifs are often explored in the development of small-molecule inhibitors and bioconjugates, which are critical in treating diseases with high specificity. Additionally, the compound's benzyloxy group is a common protective moiety in peptide synthesis, further expanding its utility in biopharmaceutical applications.
The synthesis and characterization of tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and consistency, which are essential for reproducible research outcomes. The compound's CAS No. 2009519-34-8 is often referenced in patent literature, highlighting its role in proprietary drug formulations and innovative chemical processes.
From an environmental and sustainability perspective, the production of tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate aligns with the principles of green chemistry. Researchers are exploring eco-friendly synthetic routes to minimize waste and reduce the use of hazardous reagents. This focus on sustainability resonates with the broader scientific community's commitment to reducing the environmental impact of chemical manufacturing.
In conclusion, tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate (CAS No. 2009519-34-8) is a multifaceted compound with broad applications in medicinal chemistry and organic synthesis. Its unique structural features and adaptability make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.
2009519-34-8 (tert-butyl N-[8-(benzyloxy)-5-oxooct-1-yn-4-yl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)